Cas no 113630-20-9 (Hexanone,1-(methylphenyl)- (9CI))

• Product Name: Hexanone,1-(methylphenyl)- (9CI)
• CAS No: 113630-20-9
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 170612
• PubChem ID: 188780
• Update Time: 2025-04-19

Hexanone,1-(methylphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Hexanone,1-(methylphenyl)- (9CI)
• 1-(2-methylphenyl)hexan-1-one
• Hexan-1-one, 1-(2-methylphenyl)-
• 113630-20-9
• DTXSID10150505
• AKOS011912867
• SCHEMBL8525198
• 1-o-Tolyl-hexan-1-one

• Inchi： 1S/C13H18O/c1-3-4-5-10-13(14)12-9-7-6-8-11(12)2/h6-9H,3-5,10H2,1-2H3
• InChI Key： NTXYYQUXNBQSIQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)CCCCC

Computed Properties

• Exact Mass: 190.13584
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07